Cas no 1782396-04-6 (7-Bromo-3-methyl-5-(trifluoromethyl)-1H-indazole)

• Product Name: 7-Bromo-3-methyl-5-(trifluoromethyl)-1H-indazole
• CAS No: 1782396-04-6
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 4820918
• Update Time: 2025-06-12

7-Bromo-3-methyl-5-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-methyl-5-(trifluoromethyl)-1H-indazole
• AK00740564

• Inchi： 1S/C9H6BrF3N2/c1-4-6-2-5(9(11,12)13)3-7(10)8(6)15-14-4/h2-3H,1H3,(H,14,15)
• InChI Key： LWBPBGGKQQELMA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC2=C(C)NN=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• XLogP3: 3.5
• Topological Polar Surface Area: 28.7

Additional information on 7-Bromo-3-methyl-5-(trifluoromethyl)-1H-indazole

Introduction to 7-Bromo-3-methyl-5-(trifluoromethyl)-1H-indazole (CAS No. 1782396-04-6)

7-Bromo-3-methyl-5-(trifluoromethyl)-1H-indazole is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic aromatic molecule, identified by the CAS number 1782396-04-6, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound’s structure incorporates a bromine substituent at the 7-position, a methyl group at the 3-position, and a trifluoromethyl group at the 5-position of the indazole core, which collectively contribute to its distinct chemical properties and reactivity.

The indazole scaffold is a privileged structure in drug discovery, known for its presence in numerous bioactive molecules. The introduction of electron-withdrawing groups such as the trifluoromethyl moiety enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further exploration. Additionally, the bromo substituent provides a handle for further functionalization via cross-coupling reactions, which are widely employed in constructing complex molecular architectures.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 7-Bromo-3-methyl-5-(trifluoromethyl)-1H-indazole, facilitating its incorporation into various research and development pipelines. The compound’s versatility has been highlighted in several studies, where it has been utilized as a key intermediate in the synthesis of novel pharmacophores targeting diverse biological pathways.

In the context of medicinal chemistry, 7-Bromo-3-methyl-5-(trifluoromethyl)-1H-indazole has been explored for its potential as an inhibitor of enzymes and receptors involved in inflammatory and oncogenic processes. The trifluoromethyl group, in particular, is well-documented for its ability to modulate enzyme selectivity and improve drug-like properties. This feature has prompted researchers to investigate its role in developing next-generation therapeutics.

One notable application of 7-Bromo-3-methyl-5-(trifluoromethyl)-1H-indazole is in the synthesis of kinase inhibitors. Kinases are critical enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the bromine atom for palladium-catalyzed cross-coupling reactions, researchers have been able to construct highly specific kinase inhibitors that exhibit improved potency and selectivity. These inhibitors hold promise for treating various kinases-driven disorders.

The compound’s structural features also make it a valuable building block for exploring new chemical entities (NCEs) with therapeutic potential. Its indazole core is found in several FDA-approved drugs, underscoring its biological relevance. The combination of the bromo, methyl, and trifluoromethyl substituents provides a rich scaffold for medicinal chemists to modify and optimize for specific biological targets.

Recent studies have demonstrated the utility of 7-Bromo-3-methyl-5-(trifluoromethyl)-1H-indazole in developing small molecule probes for biochemical assays. These probes are essential tools for understanding enzyme mechanisms and identifying new drug targets. The compound’s ability to interact with biological macromolecules under controlled conditions has made it a favorite among researchers investigating protein-protein interactions and enzyme inhibition.

The synthesis of 7-Bromo-3-methyl-5-(trifluoromethyl)-1H-indazole can be achieved through multiple routes, each offering distinct advantages depending on scalability and purity requirements. Common synthetic strategies include bromination of pre-existing indazole derivatives followed by functional group transformations. The trifluoromethylation step is typically performed using established methods such as copper-mediated or catalytic processes, ensuring high yields and minimal byproducts.

The compound’s physicochemical properties have been thoroughly characterized, providing valuable insights into its behavior in biological systems. Its solubility profile, melting point, and stability under various conditions are critical parameters that influence its suitability for different applications. Additionally, computational studies have been employed to predict its interaction with biological targets, aiding in rational drug design.

In conclusion,7-Bromo-3-methyl-5-(trifluoromethyl)-1H-indazole (CAS No. 1782396-04-6) represents a versatile and promising compound in pharmaceutical research. Its unique structural features enable diverse applications in drug discovery, from serving as an intermediate to acting as a lead molecule itself. The ongoing exploration of its potential applications underscores its importance as a building block for future therapeutics.